Cas no 299921-16-7 (4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 299921-16-7
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• MDL: MFCD01870963
• CID: 3054717
• PubChem ID: 701679
• Update Time: 2025-04-21

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-5-(3,4-dimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 4-benzyl-5-(3,4-dimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-benzyl-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• SMR000516603
• HMS1593E21
• AK-245/36943003
• ALBB-026020
• CHEMBL1567224
• Oprea1_772451
• SR-01000527407
• MLS001211014
• G34223
• 4H-1,2,4-triazole-3-thiol, 5-(3,4-dimethoxyphenyl)-4-(phenylmethyl)-
• STK734120
• 299921-16-7
• EN300-111072
• 4-benzyl-3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione
• EU-0018842
• SCHEMBL10011720
• LS-08786
• 4-benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• AKOS000581554
• SR-01000527407-1
• HMS2843K12
• MFCD01870963
• AG-205/13459287
• Oprea1_272467
• CS-0308217
• DTXSID601325904
• AKOS000348244
• CCG-25970
• 4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01870963
• Inchi： 1S/C17H17N3O2S/c1-21-14-9-8-13(10-15(14)22-2)16-18-19-17(23)20(16)11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,23)
• InChI Key： IIDFAXMMSCHQJR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.10414797Da
• Monoisotopic Mass: 327.10414797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 525.4±60.0 °C at 760 mmHg
• Flash Point: 271.5±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)